Cas no 2172207-73-5 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid)
2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid
- EN300-1562822
- 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid
- 2172207-73-5
-
- Inchi: 1S/C26H28F2N2O5/c27-25(28)22(13-23(31)29-16-10-9-15(11-16)12-24(32)33)30-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,25H,9-14H2,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: LILZFGWIIFITOT-UHFFFAOYSA-N
- SMILES: FC(C(CC(NC1CCC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F
Computed Properties
- Exact Mass: 486.19662832g/mol
- Monoisotopic Mass: 486.19662832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1562822-0.05g |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1562822-0.1g |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1562822-0.25g |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1562822-0.5g |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1562822-1.0g |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1562822-2.5g |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1562822-5.0g |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1562822-10.0g |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1562822-50mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1562822-100mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentyl}acetic acid |
2172207-73-5 | 100mg |
$2963.0 | 2023-09-25 |
2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid
Introduction to 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic Acid (CAS No. 2172207-73-5)
2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172207-73-5, is a sophisticated organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclopentyl ring, fluorinated butanamide substituents, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these structural motifs not only makes it a subject of interest for synthetic chemists but also opens up avenues for exploring its biological activity and therapeutic applications.
The fluorenylmethoxycarbonyl moiety is particularly noteworthy as it is commonly employed in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. This protective group ensures that the amino functionality remains inert under harsh reaction conditions, allowing for selective deprotection at the end of the synthesis. The incorporation of this group in 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid suggests that it may be utilized as an intermediate in the synthesis of more complex peptides or proteins, particularly those requiring high levels of purity and stability.
The cyclopentyl ring in this compound contributes to its steric bulk and may influence its solubility, bioavailability, and metabolic stability. In drug design, cycloalkyl rings are often incorporated to modulate pharmacokinetic properties, such as reducing rapid metabolism or enhancing binding affinity to biological targets. The 4,4-difluorobutanoic acid moiety adds another layer of complexity, with the fluorine atoms potentially playing a role in enhancing metabolic stability or improving binding interactions with enzymes or receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging these tools, scientists can identify potential binding sites on target proteins and evaluate how structural modifications might impact efficacy and selectivity. The unique combination of functional groups in 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid makes it an attractive candidate for further investigation in this context.
In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The structural features of this compound suggest that it could serve as a lead molecule for the discovery of new drugs targeting various diseases. For instance, the presence of both amide and carboxylic acid functionalities allows for further derivatization into esters, amides, or salts, each with distinct physicochemical properties suitable for different drug delivery systems.
The fluorinated nature of the butanamide segment is particularly interesting from a synthetic perspective. Fluorochemicals are widely recognized for their ability to enhance drug properties such as lipophilicity, metabolic stability, and binding affinity. In particular, fluorine atoms can significantly alter electronic distributions within a molecule, leading to improved interactions with biological targets. This has led to the incorporation of fluorine into countless pharmaceuticals approved over the past few decades.
Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. By understanding how specific structural features contribute to biological activity, chemists can rationally modify molecules to optimize their therapeutic potential. The complexity of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid provides ample opportunities for such modifications. For example, altering the size or electronic properties of the cyclopentyl ring or introducing additional fluorinated substituents could lead to compounds with enhanced potency or reduced side effects.
The role of computational methods in modern drug discovery cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations allow researchers to explore the conformational space of complex molecules and predict their behavior under various conditions. These insights can guide experimental efforts by identifying promising derivatives before they are synthesized in the lab.
From a synthetic chemistry perspective, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid presents an intriguing challenge due to its multifunctional nature. The synthesis would likely involve multiple steps, including protection-deprotection strategies for the amino group and careful handling of sensitive functional groups like amides and esters. Advances in synthetic methodologies have made such transformations more accessible than ever before; however, this compound remains an excellent example of how intricate molecular architectures can be constructed through well-designed synthetic routes.
The potential applications of this compound extend beyond simple intermediates in peptide synthesis; it could also serve as a building block for larger molecules with more complex biological activities. For instance, fluorinated derivatives might exhibit improved bioavailability compared to their non-fluorinated counterparts due to enhanced lipophilicity or metabolic stability.
In conclusion, 2-{3-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-4, 4-difluorobutanamidocyclopentyl}acetic acid (CAS No.) represents an exciting opportunity for researchers interested in exploring novel pharmaceuticals through structure-based design approaches combined with cutting-edge computational methods, synthetic techniques, and fluorine chemistry innovations.
2172207-73-5 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)